Cas no 198484-31-0 (2-Azabicyclo[1.1.1]pentane)

• Product Name: 2-Azabicyclo[1.1.1]pentane
• CAS No: 198484-31-0
• MF: C₄H₇N
• MW: 69.1050808429718
• CID: 3875776
• PubChem ID: 67175598
• Update Time: 2025-04-22

2-Azabicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[1.1.1]pentane
• 198484-31-0

• Inchi： 1S/C4H7N/c1-3-2-4(1)5-3/h3-5H,1-2H2
• InChI Key： CJSIJLXDRHEIAW-UHFFFAOYSA-N
• SMILES： C12CC(C1)N2

Computed Properties

• Exact Mass: 69.057849228Da
• Monoisotopic Mass: 69.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 44.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 12Ų